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Compound of Interest

Compound Name: Colgate Total

Cat. No.: B1261462

This document provides essential safety and logistical information for the proper disposal of
Colgate Total toothpaste, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance ensures safe handling and compliance with
environmental regulations in a laboratory environment.

Immediate Safety and Spill Response

In the event of a spill or accidental release of Colgate Total toothpaste, immediate action is
necessary to ensure safety and prevent environmental contamination. The affected area may
become slippery.

Experimental Protocol for Accidental Release:
» Small Spills:
o Mop up the spilled material.
o Wash the residue to a drain with copious amounts of water.[1]
o Large Spills:
o Contain the spillage to prevent it from entering drains or water courses.[2][3]

o Place absorbent material such as vermiculite, sand, or silica gel onto the spillage.[1][2][3]

[4]
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o Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]

[2][4]
o Clean the affected area with soap and water.[1]
o Dispose of the waste in accordance with federal, E.P.A., state, and local regulations.[1]

For personal protection, it is recommended to wear safety goggles and protective gloves, such
as PVC or nitrile rubber, especially in an industrial or laboratory setting where prolonged
contact is possible.[1][5]

Product Disposal

For the disposal of the toothpaste product itself, particularly in larger, non-consumer quantities,
adherence to local and national regulations is paramount.

o Bulk Quantities: For large amounts of Colgate Total, disposal must be in compliance with
local, state, and federal laws and regulations.[5] It is crucial to prevent large quantities of the
material from entering the environment.[1] Do not dump the product in sewers, any body of
water, or on the ground.[5] Contact your local or state environmental agency for specific
rules.[5] The product is not classified as a Dangerous Good for transport.[1]

Packaging Disposal and Recycling

The disposal method for Colgate Total toothpaste tubes depends on the packaging material.
Colgate is in the process of transitioning its toothpaste portfolio to recyclable tubes, with a
completion goal by 2025.[6]

Procedural Steps for Tube Disposal:

« Identify the Tube Type: Check the toothpaste tube for recycling symbols.[6][7] Colgate's
recyclable tubes are made from #2 HDPE plastic.[6]

e For Recyclable Tubes (#2 HDPE):
o Squeeze out as much of the toothpaste as possible.

o Replace the cap.[6]
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o Place the tube in your recycling bin.[6] Do not cut open the tube to remove excess
toothpaste.[6]

o Confirm with your local recycling facility that they accept these tubes, as not all facilities
are equipped to process them.[7][8]

o For Non-Recyclable Tubes or if Local Recycling is Unavailable:

o Utilize the Colgate Oral Care Free Recycling Program in partnership with TerraCycle.[8][9]
This program accepts all brands of used or empty toothpaste tubes and caps,
toothbrushes, and other oral care packaging.[8][9]

o TerraCycle Program Protocol:
1. Create a TerraCycle account and join the Colgate Oral Care Recycling Program.[9]
2. Collect the accepted oral care products in any cardboard box.[9]

3. When the box is full, sign in to your TerraCycle account to download a free, prepaid
shipping label.[9]

4. Seal the box and ship it to TerraCycle for recycling.[9]

o General Waste: If recycling options are not accessible, the toothpaste tube should be placed
in the general waste bin.[10][11]

Quantitative Data Summary

While specific quantitative data on disposal is limited, the following table summarizes key
disposal-related information.
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Category

Information

Source

Recycling Program

Colgate has partnered with
TerraCycle to offer a free
recycling program for all

brands of oral care products.

[BI91[12]

Recyclable Material

Colgate is transitioning to #2
HDPE plastic for its toothpaste

tubes.

[6](8]

Transition Goal

The transition to fully
recyclable toothpaste tubes is
expected to be complete by
2025.

[6]

Environmental Impact

In the U.S., over 400 million
empty toothpaste tubes are

thrown away annually.

[12]

Decomposition Time

A typical toothpaste tube can
take over 500 years to

decompose in a landfill.

[12]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Colgate Total and its packaging in a laboratory or professional setting.
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Caption: Disposal decision workflow for Colgate Total product and packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dI2jx7zfbtwvr.cloudfront.net [dI2jx7zfbtwvr.cloudfront.net]

. content.oppictures.com [content.oppictures.com]

. henryschein.co.nz [henryschein.co.nz]

. sds.chemtel.net [sds.chemtel.net]

. punchout.medline.com [punchout.medline.com]

. colgate.com [colgate.com]

. Can you recycle toothpaste tubes? - Which? [which.co.uk]

. earth911.com [earth911.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Colgate® Oral Care Free Recycling Program | TerraCycle - TerraCycle [terracycle.com]
¢ 10. Comprehensive Recycling and Disposal Guide [sanipac.com]

e 11. mywaste.ie [mywaste.ie]

e 12. rosamondgiffordzoo.org [rosamondgiffordzoo.org]

 To cite this document: BenchChem. [Proper Disposal Procedures for Colgate Total in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261462#colgate-total-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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